Cas no 1024775-62-9 ((2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: (2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 1024775-62-9
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD00170783
• CID: 5205349
• Update Time: 2026-03-06

(2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• Pentanenitrile, 2-[[(2-methoxyethyl)amino]methylene]-4,4-dimethyl-3-oxo-

• MDL： MFCD00170783
• Inchi： 1S/C11H18N2O2/c1-11(2,3)10(14)9(7-12)8-13-5-6-15-4/h8,13H,5-6H2,1-4H3
• InChI Key： JEUBNXXPASCRLU-UHFFFAOYSA-N
• SMILES： C(#N)C(=CNCCOC)C(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on (2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile

Comprehensive Analysis of (2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1024775-62-9)

The compound (2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile, identified by its CAS No. 1024775-62-9, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxyethylamino group and a dimethyl-oxopentanenitrile backbone, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the key features of 1024775-62-9 is its α,β-unsaturated nitrile moiety, which is often associated with reactivity in Michael addition reactions. This property is highly valued in the synthesis of heterocyclic compounds, a hot topic in medicinal chemistry. Researchers are increasingly focusing on such scaffolds due to their potential in developing kinase inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance.

In the context of green chemistry, the compound’s methoxyethylamino side chain offers opportunities for solvent optimization and catalyst design. With the rise of AI-driven molecular modeling, queries like "how to predict reactivity of nitrile derivatives" or "best solvents for unsaturated nitriles" are trending. This aligns with the industry’s shift toward computational chemistry tools to reduce lab waste and accelerate R&D.

The dimethyl-oxopentanenitrile core also positions 1024775-62-9 as a candidate for flavor and fragrance applications. Recent searches for "nitrile-based aroma compounds" highlight consumer interest in sustainable alternatives to traditional synthetic ingredients. Its structural similarity to terpenoid derivatives further opens doors for natural product mimicry.

From a patent landscape perspective, this compound’s CAS registry number is frequently cited in filings related to crop protection and pharmaceutical intermediates. As regulatory pressures grow for eco-friendly pesticides, its potential as a bioactive scaffold garners attention. SEO data shows rising queries like "nitrile compounds in agriculture" and "safe chemical alternatives for pest control."

Analytical challenges surrounding (2E)-2-[(2-methoxyethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile include its stereochemical stability and HPLC separation methods. Laboratories often search for "chromatography techniques for E/Z isomers" or "NMR characterization of conjugated nitriles," reflecting practical hurdles in quality control. Advanced techniques like LC-MS and 2D NMR are critical for its characterization.

In conclusion, CAS No. 1024775-62-9 represents a versatile building block at the intersection of drug development, green synthesis, and material science. Its alignment with trending search terms like "sustainable nitrile chemistry" and "pharmacophore design 2024" underscores its relevance in both academic and industrial settings. Future research may explore its structure-activity relationships to unlock further applications.